Cas no 1082454-50-9 (1-{3-(4-Fluorophenyl)methoxyphenyl}piperazine)

• Product Name: 1-{3-(4-Fluorophenyl)methoxyphenyl}piperazine
• CAS No: 1082454-50-9
• MF: C₁₇H₁₉FN₂O
• MW: 286.343967676163
• CID: 5054665
• Update Time: 2025-06-22

1-{3-(4-Fluorophenyl)methoxyphenyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{3-[(4-fluorophenyl)methoxy]phenyl}piperazine
• 1-[3-[(4-fluorophenyl)methoxy]phenyl]piperazine
• NE39420
• Z1187844722
• 1-{3-(4-Fluorophenyl)methoxyphenyl}piperazine

• Inchi： 1S/C17H19FN2O/c18-15-6-4-14(5-7-15)13-21-17-3-1-2-16(12-17)20-10-8-19-9-11-20/h1-7,12,19H,8-11,13H2
• InChI Key： LEYOXRMNSMTSHV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)COC1=CC=CC(=C1)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 301
• XLogP3: 3
• Topological Polar Surface Area: 24.5

Additional information on 1-{3-(4-Fluorophenyl)methoxyphenyl}piperazine

Recent Advances in the Study of 1-{3-(4-Fluorophenyl)methoxyphenyl}piperazine (CAS: 1082454-50-9)

The compound 1-{3-(4-Fluorophenyl)methoxyphenyl}piperazine (CAS: 1082454-50-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its pharmacological properties, synthesis optimization, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings and provide insights into the current state of research on this compound.

One of the key areas of interest is the compound's interaction with serotonin receptors, particularly the 5-HT1A and 5-HT2A subtypes. Preliminary in vitro studies have demonstrated that 1-{3-(4-Fluorophenyl)methoxyphenyl}piperazine exhibits high affinity for these receptors, suggesting its potential utility in the treatment of neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. Researchers have employed molecular docking simulations and radioligand binding assays to elucidate the binding mechanisms and affinity profiles, providing a foundation for further structure-activity relationship (SAR) studies.

In addition to its neurological applications, recent investigations have explored the compound's potential in oncology. A study published in the Journal of Medicinal Chemistry reported that 1-{3-(4-Fluorophenyl)methoxyphenyl}piperazine derivatives exhibit inhibitory effects on certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism of action appears to involve the modulation of cell cycle regulators and apoptosis-inducing pathways. These findings highlight the compound's versatility and warrant further exploration in preclinical models.

The synthesis of 1-{3-(4-Fluorophenyl)methoxyphenyl}piperazine has also been a focal point of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of the compound, with improved yields and purity. Notably, a team of researchers has developed a novel catalytic system that reduces the number of synthetic steps and minimizes the use of hazardous reagents, aligning with the principles of green chemistry. These improvements are critical for facilitating large-scale production and subsequent clinical trials.

Despite these promising developments, challenges remain in the optimization of the compound's pharmacokinetic and pharmacodynamic properties. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed to advance the compound toward clinical applications. Recent studies have employed prodrug strategies and formulation technologies to enhance the compound's therapeutic profile, with some success in animal models. However, further research is required to translate these findings into human studies.

In conclusion, 1-{3-(4-Fluorophenyl)methoxyphenyl}piperazine (CAS: 1082454-50-9) represents a promising candidate for drug development across multiple therapeutic areas. Its unique pharmacological properties, coupled with recent advancements in synthesis and formulation, position it as a valuable subject of ongoing research. Future studies should focus on addressing the remaining challenges and exploring its full therapeutic potential in clinical settings.